Strategic Application of (4-Cyclopropyl-2-methoxyphenyl)boronic acid (CAS 2225177-96-6) in Advanced Drug Discovery
Strategic Application of (4-Cyclopropyl-2-methoxyphenyl)boronic acid (CAS 2225177-96-6) in Advanced Drug Discovery
Executive Summary (4-Cyclopropyl-2-methoxyphenyl)boronic acid (CAS 2225177-96-6) is a highly specialized organoboron building block utilized extensively in modern medicinal chemistry[1]. Serving as a critical intermediate in transition-metal-catalyzed cross-coupling reactions, this compound enables the modular construction of complex biaryl and heteroaryl scaffolds[2]. Its unique substitution pattern—pairing an electron-donating ortho-methoxy group with a metabolically robust para-cyclopropyl moiety—makes it an invaluable pharmacophore precursor. It is particularly prominent in the development of voltage-gated sodium channel (Nav1.7) inhibitors for chronic pain management[3].
Physicochemical Profiling & Mechanistic Rationale
Understanding the physicochemical properties of this building block is essential for predicting its behavior in both synthetic environments and biological systems.
| Property | Value |
| Chemical Name | (4-Cyclopropyl-2-methoxyphenyl)boronic acid |
| CAS Number | 2225177-96-6 |
| Molecular Formula | C10H13BO3 |
| Molecular Weight | 192.02 g/mol |
| Appearance | White to off-white solid |
| Primary Application | Suzuki-Miyaura Cross-Coupling[4] |
Causality in Structural Design:
-
The Boronic Acid Handle: Provides a highly reactive, yet bench-stable electrophilic coupling partner for palladium-catalyzed C–C bond formation[4]. Unlike organostannanes or organozincs, boronic acids are largely non-toxic and tolerate a wide range of functional groups.
-
ortho-Methoxy Group: The methoxy group at the 2-position serves a dual purpose. Electronically, it enriches the aromatic ring, accelerating the transmetalation step during catalytic cycles[2]. Sterically and conformationally, it acts as an ortho-director and a hydrogen-bond acceptor, often locking the biaryl dihedral angle in the final drug molecule to ensure optimal target binding.
-
para-Cyclopropyl Group: The cyclopropyl ring is a classic bioisostere for aliphatic groups like isopropyl or ethyl. It provides necessary lipophilicity for target engagement while significantly improving metabolic stability. The high s-character of the cyclopropyl C–H bonds resists cytochrome P450-mediated benzylic oxidation, a common metabolic liability in straight-chain alkyl aromatics[5].
Synthetic Utility: The Suzuki-Miyaura Workflow
The primary utility of CAS 2225177-96-6 lies in its application within Suzuki-Miyaura cross-coupling reactions to generate functionalized biaryl systems[2].
Catalytic cycle of Suzuki-Miyaura coupling utilizing CAS 2225177-96-6.
Self-Validating Experimental Protocol: Biaryl Coupling
To ensure scientific integrity, the following protocol incorporates built-in validation checkpoints to prevent common failure modes such as protodeboronation or homocoupling[4].
-
Step 1: Reagent Preparation & Stoichiometry
-
Action: Combine 1.0 eq of the aryl halide (e.g., a bromonaphthalene derivative), 1.2 eq of (4-Cyclopropyl-2-methoxyphenyl)boronic acid, 0.05 eq of Pd(dppf)Cl₂·CH₂Cl₂, and 2.0 eq of K₂CO₃ in a Schlenk flask.
-
Causality: A slight excess of the boronic acid compensates for potential competitive protodeboronation. Pd(dppf)Cl₂ is selected because its large bite angle facilitates both oxidative addition and reductive elimination, which is ideal for sterically hindered ortho-substituted boronic acids.
-
Validation Checkpoint: Verify the physical state of the boronic acid via ¹H-NMR prior to use; the presence of broad singlets near 8.0 ppm confirms the free boronic acid, while shifts indicate boroxine anhydride formation (which requires adjustment of stoichiometry).
-
-
Step 2: Solvent Addition & Degassing
-
Action: Add a 4:1 mixture of 1,4-Dioxane and H₂O. Sparge the solution with Argon for 15 minutes.
-
Causality: Water is strictly required to dissolve the inorganic base and generate the reactive boronate species necessary for transmetalation. Oxygen must be rigorously excluded to prevent Pd-catalyzed homocoupling of the boronic acid.
-
Validation Checkpoint: Observe the color shift of the palladium complex from red/brown to a homogeneous yellow/orange during sparging, indicating an active, oxygen-free pre-catalyst state.
-
-
Step 3: Reaction Execution
-
Action: Heat the reaction mixture to 80°C under an inert atmosphere for 4–6 hours.
-
Validation Checkpoint: Perform an LC-MS analysis of a 10 µL aliquot at the 2-hour mark. The disappearance of the aryl halide mass peak and the emergence of the [M+H]⁺ product peak validates catalytic turnover.
-
-
Step 4: Workup and Isolation
-
Action: Cool to room temperature, dilute with EtOAc, and wash with brine. Filter through a pad of Celite to remove palladium black.
-
Validation Checkpoint: Post-column chromatography, perform quantitative NMR (qNMR) to ensure no residual palladium or boroxine impurities remain, achieving >98% purity for downstream biological assays.
-
Application in Therapeutics: Nav1.7 Inhibition
In the landscape of drug development, CAS 2225177-96-6 is specifically cited in the synthesis of bicyclic sulfonamide compounds targeting the Nav1.7 voltage-gated sodium channel[3]. Nav1.7 is predominantly expressed in the peripheral nervous system (dorsal root ganglia) and is a genetically validated target for severe chronic pain disorders[3].
The coupling of the 4-cyclopropyl-2-methoxyphenyl moiety to a naphthalene-2-sulfonamide core generates potent inhibitors (e.g., 5-(4-cyclopropyl-2-methoxyphenyl)-N-(pyrimidin-4-yl)naphthalene-2-sulfonamide)[5]. The steric bulk of the methoxy group forces the biaryl system into a non-planar conformation, which is critical for fitting into the Nav1.7 binding pocket, while the cyclopropyl group interacts with hydrophobic residues in the channel pore.
Mechanism of action for Nav1.7 inhibitors synthesized via CAS 2225177-96-6.
Handling, Storage, and Quality Control
Boronic acids are susceptible to two primary degradation pathways: protodeboronation (cleavage of the C–B bond) and dehydration to form boroxines (cyclic anhydrides)[4].
-
Storage Causality: The compound must be stored at 2–8°C under an inert atmosphere (Argon or Nitrogen). Exposure to atmospheric moisture can lead to variable hydration states, complicating stoichiometric calculations during synthesis[6].
-
Quality Control Protocol: Before deploying CAS 2225177-96-6 in high-value syntheses, perform a rapid Karl Fischer titration to quantify water content. If extensive boroxine formation is detected via mass spectrometry (indicated by a mass peak corresponding to [3M - 3H2O]), the material can be safely re-hydrolyzed by stirring in a THF/water mixture prior to use.
Sources
- 1. 2225175-44-8|(3-Cyclopropyl-4-methoxyphenyl)boronic acid|BLD Pharm [bldpharm.com]
- 2. (5-Cyclopropyl-2-methoxyphenyl)methanamine | 1250495-80-7 | Benchchem [benchchem.com]
- 3. WO2014201173A1 - Bicyclic sulfonamide compounds as sodium channel inhibitors - Google Patents [patents.google.com]
- 4. scientificupdate.com [scientificupdate.com]
- 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 6. CAS NO:2225177-96-6; (4-cyclopropyl-2-methoxyphenyl)boronic acid [chemdict.com]
